RuBiNic

• Molecular Formula: C40H44Cl2N8Ru
• Molecular Weight: 808.8 g/mol
• InChI: InChI=1S/2C10H14N2.2C10H8N2.2ClH.Ru/c2*1-12-7-3-5-10(12)9-4-2-6-11-8-9;2*1-3-7-11-9(5-1)10-6-2-4-8-12-10;;;/h2*2,4,6,8,10H,3,5,7H2,1H3;2*1-8H;2*1H;/q;;;;;;+2/p-2/t2*10-;;;;;/m00...../s1
• InChIKey: BQXVYFYPLMVART-ZPFSJBFKSA-L

RuBiNic: Visible-Light-Caged Nicotinic Agonist

RuBiNic (RuBi-Nicotine) is a ruthenium-bisbipyridine caged nicotine complex with the formula [Ru(bpy)₂(nic)₂]²⁺ [1]. It is a photoactivatable (‘caged’) nicotinic acetylcholine receptor (nAChR) agonist that releases free nicotine upon irradiation with biologically harmless visible light up to 532 nm (blue to green) [1]. The compound exhibits a photolysis quantum yield Φ = 0.23 at 473 nm, a release time constant of 17 ns (<20 ns), and high water solubility (≥100 mM) [1]. These properties distinguish it from earlier UV-dependent caged agonists and from more recently introduced coumarin-caged nicotine alternatives.

Activation Visible-light uncaging (blue to green) reported

Kinetics Nanosecond-scale nicotine release

Solubility Reported high aqueous solubility supports concentrated preparations

Nanocomposite Compatible with X-ray luminescent nanophosphor delivery

• [1] Filevich, O., Salierno, M. & Etchenique, R. A caged nicotine with nanosecond range kinetics and visible light sensitivity. J. Inorg. Biochem. 104, 1248–1251 (2010). View Source

RuBiNic: Why Generic Substitution Fails

Caged nicotinic agonists are not functionally interchangeable. Activation wavelength, uncaging kinetics, quantum yield, water solubility, and photolysis by-products all directly determine the spatiotemporal resolution, toxicity profile, and biological relevance of optopharmacology experiments. RuBiNic operates with nanosecond-range kinetics under blue/green visible light (473–532 nm) [1], whereas the coumarin-caged alternative PA-Nic requires near-UV/violet light (~405 nm) and has slower uncaging [2]. Direct head-to-head electrophysiology in mouse medial habenula (MHb) brain slices demonstrates that the two compounds produce markedly different current amplitudes and response kinetics even when matched for light power and agonist concentration [2]. Selecting the wrong caged compound can lead to failed experiments, phototoxicity artifacts, or misinterpretation of nAChR kinetics.

Activation wavelength mismatch: RuBiNic uses blue/green visible light; PA-Nic requires near-UV, which may alter tissue penetration and phototoxicity context.

Uncaging kinetics mismatch: Nanosecond release vs. qualitatively slower kinetics may shift temporal resolution of receptor activation.

Brain slice response mismatch: Reported lower evoked current in mouse MHb slices with RuBiNic may not transfer directly to PA-Nic-based protocols.

• [1] Filevich, O., Salierno, M. & Etchenique, R. A caged nicotine with nanosecond range kinetics and visible light sensitivity. J. Inorg. Biochem. 104, 1248–1251 (2010). View Source
• [2] Banala, S. et al. Photoactivatable drugs for nicotinic optopharmacology. Nat. Methods 15, 347–350 (2018). Supplementary Figure 2. View Source

RuBiNic Differentiation Evidence

Electrophysiological Comparison with PA-Nic in Brain Slices

In a direct side-by-side comparison using mouse medial habenula (MHb) brain slice voltage-clamp recordings, PA-Nic (80 µM superfusion, ~405 nm epi-illumination flash, 1 s pulse, 0.12 mW/mm²) evoked robust nicotinic inward currents (~60 pA) [1]. In stark contrast, RuBiNic required substantially higher concentration (1 mM local perfusion) and longer illumination (15 s, 470 nm, 0.12 mW/mm²) to generate a barely detectable current of only ~5 pA [1]. The inset replotting of the RuBiNic response at expanded scale (5 pA vs 60 pA) underscores the ≥10-fold difference in evoked current amplitude despite 12.5-fold higher RuBiNic concentration and 15-fold longer illumination [1]. This indicates that RuBiNic has significantly lower apparent uncaging efficiency in ex vivo brain slice preparations relative to PA-Nic.

Evoked current amplitude

Direct head-to-head comparison

RuBiNic ~5 pA (1 mM, 470 nm, 15 s)
PA-Nic ~60 pA (80 µM, 405 nm, 1 s)
≥10-fold larger current with PA-Nic despite lower concentration and shorter illumination

Reported lower apparent uncaging efficiency in mouse brain slices; context-dependent selection signal.

Mouse MHb voltage-clamp; epi-illumination flash photolysis. Banala et al. 2018.

Evidence Dimension	Light-evoked nicotinic current amplitude in MHb neurons
Target Compound Data	RuBiNic: ~5 pA (1 mM local perfusion, 470 nm, 15 s flash, 0.12 mW/mm²)
Comparator Or Baseline	PA-Nic: ~60 pA (80 µM superfusion, ~405 nm, 1 s flash, 0.12 mW/mm²)
Quantified Difference	≥10-fold larger current with PA-Nic despite ~12.5-fold lower concentration and ~15-fold shorter illumination time
Conditions	Mouse medial habenula (MHb) brain slices; voltage-clamp; epi-illumination flash photolysis

Why This Matters

This direct comparison establishes that RuBiNic is not the optimal tool for experiments requiring maximal nAChR activation in acute brain slices; researchers should weigh this limitation against RuBiNic's advantages in visible-light activation and nanosecond kinetics for specific applications.

• [1] Banala, S. et al. Photoactivatable drugs for nicotinic optopharmacology. Nat. Methods 15, 347–350 (2018). Supplementary Figure 2, panels (e) and (f). View Source

Visible-Light Activation Advantage over PA-Nic

RuBiNic is photolyzed by biologically harmless visible light at 473 nm (blue) and 532 nm (green) [1]. In contrast, PA-Nic requires near-UV/violet light (λ_max = 404 nm; activation band 390 ± 10 nm) . This ~70–140 nm red-shift is functionally significant: visible light penetrates tissue more deeply and causes substantially less photodamage than near-UV light. The quantum yield of RuBiNic photolysis is Φ = 0.23 at 473 nm [1]; the photolysis is clean and complete [1].

Activation wavelength

Cross-study comparable

RuBiNic: 473 nm and 532 nm (visible); Φ = 0.23
PA-Nic: 390 ± 10 nm (near-UV)
~70–140 nm red-shift into visible range

Visible-light activation reported; may support deeper tissue penetration and reduced phototoxicity context.

Aqueous photolysis; Filevich et al. 2010 for RuBiNic; Banala et al. 2018 for PA-Nic.

Evidence Dimension	Activation wavelength (λ) for nicotine uncaging
Target Compound Data	RuBiNic: 473 nm and 532 nm (visible blue/green); Φ = 0.23 at 473 nm
Comparator Or Baseline	PA-Nic: 390 ± 10 nm (near-UV/violet); λ_max = 404 nm
Quantified Difference	~70–140 nm red-shift into the visible range; RuBiNic quantum yield = 0.23
Conditions	Photolysis in aqueous solution; Filevich et al. 2010 for RuBiNic; Tocris/PA Nic product data and Banala et al. 2018 for PA-Nic

Why This Matters

For experiments requiring deep-tissue photoactivation, repeated stimulation, or compatibility with GFP/YFP imaging channels, RuBiNic's visible-light activation is a decisive procurement criterion over near-UV-dependent alternatives.

• [1] Filevich, O., Salierno, M. & Etchenique, R. A caged nicotine with nanosecond range kinetics and visible light sensitivity. J. Inorg. Biochem. 104, 1248–1251 (2010). View Source

Nanosecond Uncaging Kinetics

RuBiNic releases nicotine with a photolysis time constant of 17 ns (<20 ns), as determined by time-resolved spectroscopy [1]. This is the fastest measured uncaging kinetics for any photoactivatable nicotine derivative. By comparison, PA-Nic uncaging is not characterized in terms of a nanosecond time constant in the primary literature; its photochemistry proceeds on a substantially slower timescale consistent with the coumarin-based quaternary ammonium photolysis mechanism [2]. The nanosecond release rate of RuBiNic enables the study of rapid nAChR activation and deactivation kinetics without the kinetic blurring introduced by slower uncaging compounds.

Release time constant

Cross-study comparable

τ = 17 ns (RuBiNic)

Supports ultrafast nicotine delivery for time-resolved nAChR studies.

PA-Nic: no nanosecond time constant reported. Filevich et al. 2010.

Evidence Dimension	Photolysis time constant (τ) for nicotine release
Target Compound Data	RuBiNic: τ = 17 ns (<20 ns)
Comparator Or Baseline	PA-Nic: No nanosecond time constant reported; uncaging is slower and governed by coumarin photochemistry
Quantified Difference	RuBiNic provides nicotine release within 17 ns; PA-Nic kinetics are qualitatively slower and not benchmarked in the nanosecond regime
Conditions	Time-resolved laser flash photolysis in aqueous solution (Filevich et al. 2010); Banala et al. 2018 for PA-Nic characterization

Why This Matters

For time-resolved structural biology, patch-clamp electrophysiology requiring millisecond-precision nAChR activation, or laser-based mapping of receptor distribution, RuBiNic's nanosecond kinetics are an essential selection criterion.

• [1] Filevich, O., Salierno, M. & Etchenique, R. A caged nicotine with nanosecond range kinetics and visible light sensitivity. J. Inorg. Biochem. 104, 1248–1251 (2010). View Source
• [2] Banala, S. et al. Photoactivatable drugs for nicotinic optopharmacology. Nat. Methods 15, 347–350 (2018). View Source

Aqueous Solubility Comparison

RuBiNic is reported as 'highly water soluble' and dissolves to at least 100 mM in H₂O . This solubility substantially exceeds typical values for many organic caged compounds, including PA-Nic (a coumarin-based derivative with more limited aqueous solubility) . The high water solubility of RuBiNic facilitates preparation of concentrated stock solutions without organic co-solvents, which is critical for local perfusion in electrophysiology, microinjection in vivo, and minimizing solvent-related artifacts.

Aqueous solubility

Class-level inference

RuBiNic ≥100 mM in H₂O; typical organic caged compounds ≤10 mM (class estimate)

Reported high solubility may simplify formulation; data to verify across batches.

Source review; room-temperature solubility product specifications.

Evidence Dimension	Aqueous solubility
Target Compound Data	RuBiNic: ≥100 mM in H₂O
Comparator Or Baseline	PA-Nic: limited aqueous solubility (requires specific formulation); CNB-caged carbachol: typical solubility for organic caged compounds (generally <10 mM)
Quantified Difference	RuBiNic ≥100 mM; typical organic caged compounds ≤10 mM (approximately 10-fold advantage)
Conditions	Room temperature aqueous solubility; Sigma-Aldrich and Tocris product specifications

Why This Matters

High aqueous solubility simplifies experimental protocols, reduces the need for DMSO or other organic solvents that may modulate nAChR function, and supports higher local concentrations for efficient uncaging.

Biological Validation in Leech Retzius Neurons

In the original characterization, RuBiNic (1 mM) plus 473 nm laser irradiation induced action potential propagation in Retzius neurons of Hirudo medicinalis (leech) ganglia with no detectable toxicity [1]. In contrast, the PA-Nic comparison study noted that RuBiNic exhibited instability in brain slice experiments, with apparent spontaneous activation even in the absence of light flashes [2]. This dual profile—effective neuronal nAChR activation in invertebrate preparations yet potential chemical instability in mammalian brain slices—defines the application envelope within which RuBiNic is the appropriate procurement choice.

Biological activity & stability

Cross-study comparable

Active in leech Retzius neurons (1 mM, 473 nm); spontaneous activation observed in mouse brain slices in some conditions

Supports use in invertebrate models; mammalian slice stability requires verification.

Filevich 2010 leech data; Banala 2018 mouse slice instability note.

Evidence Dimension	Biological activity and stability profile
Target Compound Data	RuBiNic (1 mM, 473 nm): action potentials in leech Retzius neurons; no detectable toxicity. Instability observed in mouse brain slices (spontaneous activation without light).
Comparator Or Baseline	PA-Nic (80 µM, ~405 nm): robust nAChR currents in mouse MHb neurons; stable in superfusion without spontaneous activation.
Quantified Difference	RuBiNic active at 1 mM in leech; PA-Nic active at 80 µM in mouse brain slices. RuBiNic shows spontaneous activation in mammalian slice preparations; PA-Nic does not.
Conditions	Leech Retzius neuron intracellular recording (Filevich 2010); mouse MHb and VTA voltage-clamp (Banala 2018, Supplementary Fig. 2f)

Why This Matters

Researchers working with invertebrate models or requiring visible-light-triggered nAChR activation in non-mammalian systems will find RuBiNic validated and effective; those using mammalian brain slices should consider PA-Nic for chemical stability.

• [1] Filevich, O., Salierno, M. & Etchenique, R. A caged nicotine with nanosecond range kinetics and visible light sensitivity. J. Inorg. Biochem. 104, 1248–1251 (2010). View Source
• [2] Banala, S. et al. Photoactivatable drugs for nicotinic optopharmacology. Nat. Methods 15, 347–350 (2018). Supplementary Figure 2, panel (f). View Source

X-Ray-Mediated Uncaging in Nanocomposites

A distinct application differentiator for RuBiNic is its integration into X-ray luminescent nanocomposites. In the LaF₃:Tb/Citr@RuBiNic system, X-ray irradiation excites the nanophosphor (LaF₃:Tb), which emits visible light that photolyzes surface-adsorbed RuBiNic to release nicotine [1]. The RuBiNic adsorption follows a Langmuir isotherm (r² = 0.99) with a maximum adsorption capacity of 7.47 mg·g⁻¹ on the LaF₃:Tb nanoparticles [1]. This X-ray-to-pharmacological effect transduction is unique to visible-light-caged RuBiNic and cannot be replicated by near-UV-dependent caged compounds such as PA-Nic, because the nanophosphor emission is in the visible spectrum.

X-ray nanocomposite capacity

Class-level inference

Maximum adsorption 7.47 mg·g⁻¹ on LaF₃:Tb/Citr; Langmuir isotherm r² = 0.99

Reported unique compatibility with X-ray nanophosphor-mediated delivery.

LaF₃:Tb/Citr@RuBiNic system; Shchehlov et al. 2024.

Evidence Dimension	X-ray-mediated photolysis via nanophosphor intermediate
Target Compound Data	RuBiNic: Maximum adsorption capacity 7.47 mg·g⁻¹ on LaF₃:Tb/Citr nanoparticles; Langmuir isotherm r² = 0.99; X-ray-induced visible luminescence triggers nicotine release.
Comparator Or Baseline	PA-Nic or other UV-caged compounds: Incompatible with visible-emitting nanophosphors; X-ray-induced uncaging not demonstrated.
Quantified Difference	RuBiNic enables X-ray → visible light → nicotine release cascade; no comparable system demonstrated for UV-caged nicotine
Conditions	Static adsorption at 25°C in aqueous solution; X-ray irradiation of LaF₃:Tb/Citr@RuBiNic nanocomposite (Kravchuk et al., 2024)

Why This Matters

For research programs developing X-ray-triggered targeted drug delivery, photopharmacology, or photodynamic therapy, RuBiNic is currently the only caged nicotine compatible with this modality, making it a non-substitutable procurement requirement.

• [1] Shchehlov, O. et al. X-ray luminescent nanocomposite LaF₃:Tb/Citr@[Ru(bpy)₂(nic)₂]²⁺ as a model targeted delivery system for photopharmacology and photodynamic therapy. (2024). CORE AC UK Record 157277572. View Source

RuBiNic Application Scenarios

Time-Resolved nAChR Kinetics

RuBiNic's τ = 17 ns uncaging kinetics [1] make it the preferred tool for experiments where the rate of nicotine delivery must be faster than nAChR activation (typically milliseconds). This includes laser flash photolysis coupled to patch-clamp electrophysiology for measuring receptor activation and deactivation time constants. PA-Nic lacks quantified nanosecond kinetics and would introduce kinetic blurring.

Deep-Tissue In Vivo Optopharmacology

The ability to uncage nicotine with green light (532 nm) rather than near-UV (~405 nm) provides superior tissue penetration and reduced phototoxicity [1]. RuBiNic is thus the procurement choice for in vivo optopharmacology in scenarios such as retinal nAChR mapping, cortical surface photoactivation, or any preparation where UV light is contraindicated.

X-Ray-Triggered Nicotine Delivery

RuBiNic is uniquely compatible with X-ray luminescent nanophosphors (e.g., LaF₃:Tb) for X-ray-to-pharmacological transduction [2]. This enables deep-tissue, externally triggered nicotine release without fiber-optic implantation. No alternative caged nicotine has demonstrated this capability, making RuBiNic non-substitutable for photopharmacology and X-ray photodynamic therapy research programs.

Invertebrate Neurobiology Studies

RuBiNic has been directly validated in leech Retzius neurons, where 1 mM compound plus 473 nm irradiation reliably induces action potentials without toxicity . For comparative neurobiology studies using invertebrate ganglia, RuBiNic offers a peer-reviewed, experimentally validated protocol that alternative caged nicotinic agonists have not replicated.

Application

Selection Property

Validation Focus

Time-Resolved nAChR Kinetics

Nanosecond uncaging kinetics

nAChR activation/deactivation time constant measurement

Deep-Tissue In Vivo Optopharmacology

Visible-light (green) activation

Tissue penetration and phototoxicity context in deep tissue models

X-Ray-Triggered Nicotine Delivery

Nanophosphor compatibility

X-ray-to-pharmacological transduction efficiency

Invertebrate Neurobiology Studies

Validated in leech Retzius neurons

Neuronal excitability in invertebrate ganglia models

• [1] Filevich, O., Salierno, M. & Etchenique, R. A caged nicotine with nanosecond range kinetics and visible light sensitivity. J. Inorg. Biochem. 104, 1248–1251 (2010). View Source
• [2] Shchehlov, O. et al. X-ray luminescent nanocomposite LaF₃:Tb/Citr@[Ru(bpy)₂(nic)₂]²⁺ as a model targeted delivery system for photopharmacology and photodynamic therapy. (2024). CORE AC UK Record 157277572. View Source